2-(3-methoxypropyl)-8-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-(3-methoxypropyl)-8-(5-methyl-1H-pyrazole-3-carbonyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C17H26N4O3/c1-13-10-14(19-18-13)16(23)20-7-4-17(5-8-20)11-15(22)21(12-17)6-3-9-24-2/h10H,3-9,11-12H2,1-2H3,(H,18,19)
• InChI Key: DGZAFKJHYVEDJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)N2CCC3(CC2)CC(=O)N(C3)CCCOC
• Molecular Formula: C17H26N4O3
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

Research on compounds with structures similar to "2-(3-methoxypropyl)-8-[(3-methyl-1H-pyrazol-5-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one" involves complex synthetic routes. For example, Georgiadis described the hydrogenolysis and subsequent chemical transformations leading to the synthesis of spiro hydantoins, indicating the intricate steps involved in synthesizing diazaspirodecanes (Georgiadis, 1986). Caroon et al. synthesized a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones with variations at the 8 position, showcasing the diversity in synthetic approaches for similar structures (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of compounds within this family, including their diazaspirodecanes core, has been elucidated through various analytical techniques. Trishin et al. determined the molecular structure of a related compound via X-ray diffraction analysis, providing insights into the stereochemistry and spatial arrangement of the diazaspirodecanes (Trishin et al., 2001).

Chemical Reactions and Properties

The chemical reactivity of diazaspirodecanes includes their participation in various organic reactions. Chiaroni et al. reported on the [3+2] cycloaddition reactions involving methylenelactams with nitrones to produce 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives, demonstrating the versatility of diazaspirodecanes in synthetic chemistry (Chiaroni et al., 2000).

Physical Properties Analysis

The physical properties of diazaspirodecanes, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments. These properties are typically determined using a combination of spectroscopic and crystallographic methods, as seen in the work by Kumarasinghe et al., where X-ray analysis was used to determine the structure of related pyrazol compounds (Kumarasinghe et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are essential for the application and handling of diazaspirodecanes. Research by Fedoseev et al. developed a method for synthesizing 9-alkyl-8-methyl-8-methoxy-1,3,6-trioxo-2,7-diazaspiro[4.4]nonane-4-carbonitriles, showcasing the chemical versatility and potential transformations of diazaspirodecanes (Fedoseev et al., 2016).